Cas no 1147504-01-5 (Tert-butyl 4-(2-amino-3-nitropyridin-4-ylthio)phenylcarbamate)

Tert-butyl 4-(2-amino-3-nitropyridin-4-ylthio)phenylcarbamate is a specialized chemical intermediate used in pharmaceutical and organic synthesis. Its structure features a nitropyridine core linked to a phenylcarbamate group via a thioether bridge, offering versatility in further functionalization. The presence of both amino and nitro groups allows for selective modifications, making it valuable in the development of bioactive compounds. The tert-butyl carbamate moiety enhances stability and solubility, facilitating handling in synthetic workflows. This compound is particularly useful in medicinal chemistry for constructing heterocyclic scaffolds, enabling the exploration of novel drug candidates. High purity and well-defined reactivity make it a reliable building block for research applications.

Tert-butyl 4-(2-amino-3-nitropyridin-4-ylthio)phenylcarbamate structure

1147504-01-5 structure

Product Name:Tert-butyl 4-(2-amino-3-nitropyridin-4-ylthio)phenylcarbamate

CAS No:1147504-01-5

MF:C₁₆H₁₈N₄O₄S

MW:362.403522014618

MDL:MFCD31614090

CID:4783753

Update Time:2025-06-12

Tert-butyl 4-(2-amino-3-nitropyridin-4-ylthio)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 4-(2-amino-3-nitropyridin-4-ylthio)phenylcarbamate
- tert-butyl N-[4-(2-amino-3-nitropyridin-4-yl)sulfanylphenyl]carbamate
- Tert-butyl 4-(2-amino-3-nitropyridin-4-ylthio)phenylcarbamate
- MDL： MFCD31614090
- Inchi： 1S/C16H18N4O4S/c1-16(2,3)24-15(21)19-10-4-6-11(7-5-10)25-12-8-9-18-14(17)13(12)20(22)23/h4-9H,1-3H3,(H2,17,18)(H,19,21)
- InChI Key： BKBYBPYWRRZXNQ-UHFFFAOYSA-N
- SMILES： S(C1C=CN=C(C=1[N+](=O)[O-])N)C1C=CC(=CC=1)NC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 362.10487624 g/mol
Monoisotopic Mass: 362.10487624 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 472
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 148
Molecular Weight: 362.4

Tert-butyl 4-(2-amino-3-nitropyridin-4-ylthio)phenylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	185257-5g	tert-Butyl 4-(2-amino-3-nitropyridin-4-ylthio)phenylcarbamate, 95%	1147504-01-5	95%	5g	$1980.00	2023-09-07

Tert-butyl 4-(2-amino-3-nitropyridin-4-ylthio)phenylcarbamate Related Literature

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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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4. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

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5. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on Tert-butyl 4-(2-amino-3-nitropyridin-4-ylthio)phenylcarbamate

Comprehensive Overview of Tert-butyl 4-(2-amino-3-nitropyridin-4-ylthio)phenylcarbamate (CAS No. 1147504-01-5)

Tert-butyl 4-(2-amino-3-nitropyridin-4-ylthio)phenylcarbamate (CAS No. 1147504-01-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a nitropyridine moiety with a phenylcarbamate group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

The compound's CAS number 1147504-01-5 is frequently searched in scientific databases, reflecting its relevance in modern chemistry. Its tert-butyl group enhances stability, while the 2-amino-3-nitropyridine segment contributes to its reactivity, enabling diverse chemical transformations. Recent studies highlight its role in optimizing structure-activity relationships (SAR) for targeted therapies, aligning with the growing demand for precision medicine.

In the context of green chemistry, Tert-butyl 4-(2-amino-3-nitropyridin-4-ylthio)phenylcarbamate is explored for sustainable synthesis routes. With increasing interest in eco-friendly catalysts and reduced waste production, this compound's derivatization pathways are being optimized to minimize environmental impact. Its thioether linkage also opens doors for bioconjugation techniques, a hot topic in proteomics and antibody-drug conjugates (ADCs) research.

From an industrial perspective, scalability and cost-effective synthesis of CAS 1147504-01-5 are critical. Innovations in continuous flow chemistry and microwave-assisted reactions have improved its production efficiency. These advancements address common queries like "How to synthesize nitropyridine derivatives?" or "What are the applications of phenylcarbamate compounds?"—frequently asked by chemists and students alike.

Furthermore, the compound's spectroscopic properties (e.g., NMR, IR) and chromatographic behavior are well-documented, aiding in quality control during manufacturing. Its solubility profile in organic solvents like DMSO and methanol makes it versatile for formulation studies, a key concern in pharmaceutical development.

As the scientific community shifts toward AI-driven drug design, Tert-butyl 4-(2-amino-3-nitropyridin-4-ylthio)phenylcarbamate serves as a model substrate for machine learning algorithms predicting reactivity. This aligns with trends in computational chemistry, where users often search for "predictive models for heterocyclic compounds."

In summary, CAS 1147504-01-5 exemplifies the intersection of traditional organic synthesis and cutting-edge research. Its multifaceted applications—from medicinal chemistry to material science—ensure its continued relevance in answering today's scientific challenges.